(S)-tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl (2S)-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H25NO4/c1-5-18-12(16)10-11-8-6-7-9-15(11)13(17)19-14(2,3)4/h11H,5-10H2,1-4H3/t11-/m0/s1
• InChI Key: QATMVVBWPDEWBF-NSHDSACASA-N
• Canonical SMILES: CCOC(=O)CC1CCCCN1C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)C[C@@H]1CCCCN1C(=O)OC(C)(C)C
• Molecular Formula: C14H25NO4
• Molecular Weight: 271.35 g/mol

Description

The compound “(S)-tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate” is a derivative of piperidine, which is a widely used building block in the synthesis of organic compounds. The ethoxy and oxoethyl groups suggest that this compound might have interesting reactivity.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a piperidine ring (a six-membered ring with one nitrogen atom), an ethoxy group (an oxygen atom bonded to two carbon atoms), and a tert-butyl group (a carbon atom bonded to three other carbon atoms).

Chemical Reactions Analysis

The reactivity of this compound could be quite complex due to the presence of several functional groups. The piperidine ring might undergo reactions at the nitrogen atom, while the ethoxy and oxoethyl groups could potentially participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would be influenced by the polar ethoxy group and the nonpolar tert-butyl group.

Mechanism of Action

Without more specific information, it’s difficult to predict the mechanism of action of this compound. Its biological activity would likely depend on how it interacts with biological molecules, which is not clear based on the information available.

Safety and Hazards

The safety and hazards associated with this compound are not clear based on the available information. As with any chemical, appropriate precautions should be taken when handling it.

Future Directions

The potential applications of this compound would likely depend on its reactivity and biological activity. It could potentially be used as a building block in the synthesis of more complex molecules, or it could have interesting biological activity that could be explored in future research.